Cas no 1805353-90-5 (2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine
• CAS No: 1805353-90-5
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4856280
• Update Time: 2025-06-13

2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-2-4-3(6(9)10)1-5(13(14)15)7(11)12-4/h1,6H,2H2,(H2,11,12)
• InChI Key： ZEJGVGPCSQWDRZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine

Recent Advances in the Study of 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine (CAS: 1805353-90-5)

2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine (CAS: 1805353-90-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a nitro substituent, has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis, involving the use of palladium-catalyzed cross-coupling reactions and other modern methodologies. These advancements have facilitated the production of this compound in sufficient quantities for further biological evaluation, addressing previous challenges related to scalability and reproducibility.

In terms of biological activity, preliminary studies have indicated that 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory pathways. Its difluoromethyl group is believed to enhance its binding affinity and metabolic stability, making it a valuable scaffold for the development of novel therapeutic agents. Recent in vitro and in vivo studies have demonstrated its potential as an anti-inflammatory and anticancer agent, although further research is needed to fully elucidate its mechanisms of action.

One of the most significant findings in recent research is the compound's role as a key intermediate in the synthesis of more complex molecules. Its reactive chloromethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has opened new avenues for the design of targeted therapies, particularly in the treatment of diseases such as cancer and autoimmune disorders. Researchers are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed to ensure its suitability for human use. Ongoing studies are focusing on these aspects, with the aim of advancing this compound from the laboratory to the clinic. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles.

In conclusion, 2-Amino-6-(chloromethyl)-5-(difluoromethyl)-3-nitropyridine (CAS: 1805353-90-5) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities make it a valuable candidate for further investigation. As research progresses, this compound may contribute to the development of innovative therapies, addressing unmet medical needs and improving patient outcomes. Future studies will likely focus on optimizing its properties and exploring its full therapeutic potential.